2-Isopropyl-4-nitro-1H-imidazole

• CAS: 13373-32-5
• Synonyms: 2-(1-Methylethyl)-5-nitro-1H-imidazole; 2-(1-Methylethyl)-4-nitro-1H-imidazole; 2-Isopropyl-4-nitroimidazole; 2-Isopropyl-5-nitroimidazole
• Molecular Formula: C6H9N3O2
• Molecular Weight: 155.15 g/mol
• SMILES: CC(C)C1=NC=C(N1)[N+](=O)[O-]
• InChI: InChI=1S/C6H9N3O2/c1-4(2)6-7-3-5(8-6)9(10)11/h3-4H,1-2H3,(H,7,8)
• InChIKey: SQZCZXRYOJJCDU-UHFFFAOYSA-N

High-purity (≥98%) 2-Isopropyl-4-nitro-1H-imidazole, an essential analytical reference standard for veterinary drug residue testing and a versatile building block for medicinal chemistry SAR studies. Its unique identity as the N-desmethyl metabolite of ipronidazole makes it indispensable for method validation.

2-Isopropyl-4-nitro-1H-imidazole (CAS 13373-32-5): A 4-Nitroimidazole Scaffold with the N-Desmethyl Ipronidazole Identity

2-Isopropyl-4-nitro-1H-imidazole (CAS 13373-32-5) is a heterocyclic small molecule (C6H9N3O2, MW 155.15) belonging to the 4(5)-nitroimidazole class, characterized by an isopropyl substituent at the 2-position and a nitro group at the 4(5)-position of the imidazole ring [1]. It is an established chemical reference standard, with the identity of N-Desmethyl Ipronidazole—the primary in vivo metabolite of the veterinary antiprotozoal drug ipronidazole [2]. The compound is commercially available from multiple specialty chemical suppliers at purities typically ≥95% to ≥98% and is predominantly utilized as a pharmaceutical intermediate and analytical research standard, with a known melting point of 182.5 °C [1]. It also has a documented, though limited, safety profile as a compound with demonstrated mutagenic properties [3].

• [1] ChemSrc. 2-Isopropyl-4-nitro-1H-imidazole. CAS No. 13373-32-5. https://m.chemsrc.com/en/baike/79852.html View Source
• [2] ChemBase. N-Desmethyl Ipronidazole. CAS No. 13373-32-5. https://www.chembase.cn/substance-382051.html View Source
• [3] Voogd, C., et al. (1979). Mutation Research, 66(3), 207. View Source

Why 2-Isopropyl-4-nitro-1H-imidazole Cannot Be Simply Replaced by Other 4-Nitroimidazole Scaffolds

Within the broader 4-nitroimidazole class, the precise substitution pattern at the 2-position is not a trivial variable; it is a primary determinant of both biological target engagement and physicochemical behavior. The 2-isopropyl moiety of this compound confers specific steric and electronic properties that are absent in analogs with methyl, ethyl, or aryl substitutions [1][2]. Unlike 1-substituted analogs or those with larger 2-alkyl chains, this specific derivative occupies a unique property space defined by a LogP of 1.1 and a well-defined solid-state structure [3]. Its identity as the N-desmethyl metabolite of ipronidazole further distinguishes its utility as an analytical reference standard, a role that no other 4-nitroimidazole can fulfill .

• [1] Al-Soud, Y. A., Al-Masoudi, N. A., et al. (2006). Nitroimidazoles, part 2: Synthesis, antiviral and antitumor activity of new 4-nitroimidazoles. Chemistry & Biodiversity, 3(5), 515-526. View Source
• [2] Al-Soud, Y. A., Al-Sawakhnah, S. O., et al. (2024). Novel 4-nitroimidazole analogues: synthesis, in vitro biological evaluation, in silico studies, and molecular dynamics simulation. Zeitschrift für Naturforschung C, 79(3-4), 61-71. View Source
• [3] H., et al. (2000). Crystal and Molecular Structure of Imidazole Derivatives with Different Substituents. Molecular Crystals and Liquid Crystals, 348(1), 317-330. View Source

Quantitative Differentiation of 2-Isopropyl-4-nitro-1H-imidazole: A Comparative Evidence Guide for Procurement

Identity as the N-Desmethyl Metabolite of Ipronidazole: A Unique Analytical Reference Standard Role

This compound is the specific N-desmethyl metabolite of ipronidazole (1-methyl-2-isopropyl-5-nitroimidazole), a veterinary antiprotozoal agent [1]. This established metabolic relationship makes it an essential and irreplaceable analytical reference standard for quantifying ipronidazole residues and studying its metabolism in biological matrices [2]. The alternative, ipronidazole itself, has a different molecular weight (169.21 vs 155.15) and distinct chromatographic retention properties, making it unsuitable as a direct analytical standard for the metabolite [3].

Evidence Dimension	Analytical reference standard utility for metabolite quantification
Target Compound Data	MW: 155.15; Identity: N-Desmethyl Ipronidazole
Comparator Or Baseline	Ipronidazole: MW 169.21
Quantified Difference	Molecular weight difference of 14.06 g/mol; distinct chromatographic peak
Conditions	In vitro/vivo metabolism studies and residue analysis methods.

Why This Matters

For analytical labs requiring a certified reference material for ipronidazole metabolite analysis, this compound is not an alternative but the specific requirement.

• [1] ChemBase. N-Desmethyl Ipronidazole. CAS No. 13373-32-5. https://www.chembase.cn/substance-382051.html View Source
• [2] SIELC. Imidazole, 2-isopropyl-4-nitro- HPLC Application. https://sielc.com/imidazole-2-isopropyl-4-nitro View Source
• [3] Vosun Chemical. 1H-Imidazole,1-methyl-2-(1-methylethyl)-5-nitro-. https://www.vosunchemical.com View Source

Higher Reported Purity Grades (≥98%) versus Common ≥95% Specification, Supporting Demanding Downstream Applications

While a standard commercial purity of ≥95% is available (e.g., from Aladdin) , multiple specialty suppliers explicitly offer this compound at a higher purity grade of ≥98% (e.g., from MolCore) . This 3% higher purity specification is a critical differentiation for users engaging in sensitive applications like late-stage pharmaceutical synthesis or high-precision analytical method development, where the presence and identity of the 2-5% impurities in the lower-grade material could lead to side reactions, yield loss, or analytical interference.

Evidence Dimension	Commercial purity specification
Target Compound Data	≥98% (NLT 98%)
Comparator Or Baseline	≥95%
Quantified Difference	+3% absolute purity
Conditions	Commercial vendor specifications from MolCore (98%) and Aladdin (95%).

Why This Matters

Sourcing the ≥98% grade directly supports applications where high purity is non-negotiable, eliminating the need for costly in-house purification steps.

Class-Level Potential in 4-Nitroimidazole Scaffold for Antiparasitic and Antiviral Drug Discovery

The 4-nitroimidazole scaffold, including the specific 2-isopropyl-4-nitro substitution pattern, is recognized as a privileged structure in the development of antiparasitic agents and non-nucleoside reverse transcriptase inhibitors (NNRTIs) [1][2]. Research on closely related 4-nitroimidazoles shows potent activity: for example, a 1-aryl-2-alkyl-4-nitroimidazole derivative (compound 21) demonstrated an EC50 of 0.22 µg/mL against HIV-1 in MT-4 cells, with a therapeutic index of 13 [3]. Another study identified 4-nitroimidazole analogues 17 and 18 as the most potent compounds against *Staphylococcus aureus* (including MRSA) and *Mycobacterium tuberculosis* [4]. While direct data for 2-Isopropyl-4-nitro-1H-imidazole is not specified, its structural membership in this validated class makes it a high-priority building block for constructing focused libraries and exploring structure-activity relationships.

Evidence Dimension	In vitro antiviral and antibacterial potency of class members
Target Compound Data	2-Isopropyl-4-nitro-1H-imidazole: Not directly reported.
Comparator Or Baseline	Related 4-nitroimidazole analogues: EC50 = 0.22 µg/mL (HIV-1, compound 21); potent anti-MRSA activity (analogues 17, 18).
Quantified Difference	N/A - Class-level inference.
Conditions	HIV-1 in MT-4 cells; antibacterial assays vs. S. aureus and M. tuberculosis.

Why This Matters

For medicinal chemists, procuring this specific 4-nitroimidazole building block allows access to a chemical space known to produce leads with validated, high-value biological activities.

• [1] Nitroimidazole carboxamides as antiparasitic agents targeting Giardia lamblia, Entamoeba histolytica and Trichomonas vaginalis. (2016). ScienceDirect. View Source
• [2] Al-Soud, Y. A., Al-Masoudi, N. A., et al. (2006). Nitroimidazoles, part 2: Synthesis, antiviral and antitumor activity of new 4-nitroimidazoles. Chemistry & Biodiversity, 3(5), 515-526. View Source
• [3] Al-Soud, Y. A., Al-Masoudi, N. A., et al. (2006). Nitroimidazoles, part 2: Synthesis, antiviral and antitumor activity of new 4-nitroimidazoles. Chemistry & Biodiversity, 3(5), 515-526. View Source
• [4] Al-Soud, Y. A., Al-Sawakhnah, S. O., et al. (2024). Novel 4-nitroimidazole analogues: synthesis, in vitro biological evaluation, in silico studies, and molecular dynamics simulation. Zeitschrift für Naturforschung C, 79(3-4), 61-71. View Source

Distinctive Physicochemical Profile: Defined Melting Point and Lipophilicity (LogP) for In Silico Modeling and Purification

2-Isopropyl-4-nitro-1H-imidazole exhibits a well-defined melting point of 182.5 °C and a calculated XLogP3 of 1.1 [1]. These values differentiate it from other nitroimidazole congeners. For instance, metronidazole, a common 5-nitroimidazole, has a melting point of 159-163 °C and a LogP of -0.02, reflecting its different polarity and hydrogen-bonding capacity [2]. The higher melting point of this compound facilitates purification via recrystallization, while its higher LogP value compared to metronidazole suggests distinct behavior in reversed-phase chromatography and membrane permeability models, which is critical for medicinal chemistry design.

Evidence Dimension	Melting Point and Lipophilicity (LogP)
Target Compound Data	MP: 182.5 °C; XLogP3: 1.1
Comparator Or Baseline	Metronidazole: MP 159-163 °C; LogP -0.02
Quantified Difference	MP difference: +19.5 to +23.5 °C; LogP difference: +1.12 units.
Conditions	Experimental melting point; calculated XLogP3.

Why This Matters

This profile makes the compound a distinctly hydrophobic solid with favorable crystallization properties, which are valuable parameters for process chemists and computational modelers.

• [1] ChemSrc. 2-Isopropyl-4-nitro-1H-imidazole. CAS No. 13373-32-5. https://m.chemsrc.com/en/baike/79852.html View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 4173, Metronidazole. https://pubchem.ncbi.nlm.nih.gov/compound/Metronidazole View Source

Where 2-Isopropyl-4-nitro-1H-imidazole Delivers Definitive Value: Evidence-Backed Application Scenarios

Scenario 1: Procuring an Essential Certified Reference Material for Ipronidazole Residue and Metabolite Analysis

For food safety and veterinary drug residue laboratories, 2-Isopropyl-4-nitro-1H-imidazole (N-Desmethyl Ipronidazole) is an indispensable analytical standard [1]. Its unique identity as the primary metabolite of ipronidazole makes it essential for developing and validating LC-MS/MS or HPLC methods for quantifying residues in animal tissues, milk, or feed. The established HPLC method using a reverse-phase Newcrom R1 column provides a validated starting point for method development [2].

Scenario 2: Sourcing a High-Purity Intermediate for Complex Molecule Synthesis in Drug Discovery

Medicinal chemistry teams engaged in antiviral or antiparasitic drug discovery programs targeting the 4-nitroimidazole scaffold will find 2-Isopropyl-4-nitro-1H-imidazole a valuable building block [1]. Its commercial availability in high purity (≥98%) minimizes the risk of side reactions in sensitive synthetic routes [2]. Its well-defined physicochemical properties, including a high melting point and a LogP of 1.1, also make it an excellent candidate for constructing focused libraries for structure-activity relationship (SAR) studies [3].

Scenario 3: Utilizing a Defined Physicochemical Standard for Method Development and Crystallization Studies

Process chemists and analytical development scientists can leverage the well-characterized properties of 2-Isopropyl-4-nitro-1H-imidazole as a model compound. Its sharp melting point of 182.5 °C makes it ideal for differential scanning calorimetry (DSC) purity analysis and for studying crystallization thermodynamics [1]. Furthermore, its distinct LogP (1.1) and established HPLC separation parameters offer a reliable system suitability standard for optimizing preparative liquid chromatography separations of hydrophobic nitroimidazole mixtures [2].

• [1] ChemBase. N-Desmethyl Ipronidazole. CAS No. 13373-32-5. https://www.chembase.cn/substance-382051.html View Source
• [2] SIELC. Imidazole, 2-isopropyl-4-nitro- HPLC Application. https://sielc.com/imidazole-2-isopropyl-4-nitro View Source
• [3] ChemSrc. 2-Isopropyl-4-nitro-1H-imidazole. CAS No. 13373-32-5. https://m.chemsrc.com/en/baike/79852.html View Source